Cas no 366017-09-6 (Mubritinib)

Mubritinib is a small-molecule inhibitor targeting the tyrosine kinase domain of HER2 (human epidermal growth factor receptor 2), exhibiting potent activity against HER2-overexpressing cancer cells. It functions by selectively binding to the ATP-binding site of HER2, thereby inhibiting downstream signaling pathways critical for cell proliferation and survival. Preclinical studies have demonstrated its efficacy in suppressing tumor growth in HER2-positive breast and gastric cancers. Mubritinib also shows favorable pharmacokinetic properties, including oral bioavailability and manageable toxicity profiles. Its specificity for HER2, combined with its ability to overcome certain resistance mechanisms, positions it as a promising candidate for targeted cancer therapy. Further research is ongoing to explore its full therapeutic potential.

Mubritinib structure

Product Name:Mubritinib

CAS No:366017-09-6

MF:C₂₅H₂₃F₃N₄O₂

MW:468.470936059952

MDL:MFCD09954135

CID:67862

PubChem ID:354335238

Update Time:2025-05-27

Mubritinib Chemical and Physical Properties

Names and Identifiers

- Mubritinib
- 1-(4-(4-((2-((1E)-2-(4-(Trifluoromethyl)phenyl)ethenyl)-4-oxazolyl)methoxy)phenyl)butyl)-1H-1,2,3-triazole
- Mubritinib (TAK 165)
- 4-[[4-[4-(triazol-1-yl)butyl]phenoxy]methyl]-2-[(E)-2-[4-(trifluoromethyl)phenyl]ethenyl]-1,3-oxazole
- Mubritinib TAK 165
- TAK 165
- TAK-165
- (E)-1-(4-(4-((2-(4-(trifluoromethyl)styryl)oxazol-4-yl)methoxy)phenyl)butyl)-1H-1,2,3-triazole
- Mubritinib,TAK 165,TAK165
- UNII-V734AZP9BR
- (E)-4-((4-(4-(1H-1,2,3-triazol-1-yl)butyl)phenoxy)methyl)-2-(4-(trifluoromethyl)styryl)oxazole
- 1-[4-[4-[[2-[(1E)-2-[4-(Trifluoromethyl)phenyl]ethenyl]-4-oxazolyl]methoxy]phenyl]butyl]-1H-1,2,3-triazole
- CID 6444692
- (E)-4-[[4-[4-(1H-1,2,3-Triazol-1-yl)butyl]phenoxy]methyl]-2-[4-(trifluoromethyl)styryl]oxazole
- TAK165
- V734AZP9BR
- C25H23F3N4O2
- 4-[[4-[4-(triazol-1-yl)butyl]phenoxy]methyl]-2-[(E)-2-[4-(trifluoromethyl)phenyl]eth
- SMR004458708
- EX-A2107
- Mubritinib (USAN/INN)
- NCGC00346582-08
- 1-(4-(4-((2-((E)-2-(4-(Trifluoromethyl)phenyl)ethenyl)oxazol-4-yl)methoxy)phenyl)butyl)-1H-1,2,3-triazole
- [4-[4-[[2-[(E)-2-[4-(Trifluoromethyl)phenyl]ethenyl]-1,3-oxazol-4-yl]methoxy]phenyl]butyl]-1H-1,2,3-triazole
- GTPL6011
- CHEMBL1614707
- 1-[4-[4-[[2-[(E)-2-[4-(trifluoromethyl)phenyl]ethenyl]-1,3-oxazol-4-yl]methoxy]phenyl]butyl]triazole
- Mubritinib;TAK-165
- HMS3414A21
- NS00070519
- (E)-4-((4-(4-(1H-1,2,3-triazol-1-yl)butyl)phenyl1H-1,2,3-triazol-1-yl)butyl)phenoxy)methyl)-2-(4-(trifluoromethyl)styryl)oxazole
- 1-(4-{4-[(2-{(E)-2-[4-(trifluoromethyl)phenyl]ethenyl}-1,3-oxazol-4-yl)methoxy]phenyl}butyl)-1H-1,2,3-triazole
- BDBM50593765
- MUBRITINIB [INN]
- SW219659-1
- Mubritinib [USAN:INN]
- s2216
- BCP9000012
- 1-[4-[4-[[2-[(E)-2-(4-trifluoromethylphenyl)ethenyl]-1,3-oxazol-4-yl]methoxy]phenyl]-butyl]-1H-1,2,3-triazole
- MUBRITINIB, FREE BASE
- CCG-269433
- DB12682
- HY-13501
- HMS3678A21
- 1-[4-[4-[[2-[(E)-2-(4-trifluoromethylphenyl)ethenyl]-1,3-oxazol-4-yl]methoxy]phenyl]butyl]-1H-1,2,3-triazole
- 366017-09-6
- Mubritinib [USAN]
- SCHEMBL94943
- MLS006010161
- AC-5248
- 1-[4-[4-[[2-[(E)-2-[4-(Trifluoromethyl)phenyl]ethenyl]oxazol-4-yl]methoxy]phenyl]butyl]-1H-1,2,3-triazole
- NSC-800802
- 1-[4-[4-[[2-[(E)-2-[-4-(trifiuoromethyl)phenyl]ethenyl]-1,3-oxazol-4-yl]methoxy]phenyl]butyl]-1H-1,2,3-triazole
- NSC800802
- AKOS015918001
- CS-3954
- Q6930896
- Mubritinib, >=98% (HPLC)
- BCP02837
- 1-[4-[4-[[2-[(E)-2-[4-(Trifluoromethyl)phenyl]ethenyl]-1,3-oxazol-4-yl]methoxy]phenyl]butyl]-1H-1,2,3-triazole
- DTXSID501026014
- Mubritinib; TAK-165
- AS-16256
- 1H-1,2,3-triazole, 1-(4-(4-((2-((1E)-2-(4-(trifluoromethyl)phenyl)ethenyl)-4-oxazolyl)methoxy)phenyl)butyl)-
- D04025
- MFCD09954135
- A823310
- LS-15096
- M3058
- BRD-K19061412-001-02-4
- BRD-K19061412-001-03-2
- SDCCGSBI-0654404.P001
- BRD-K19061412-001-04-0
- Mubritinib (TAK 165)?
- MDL： MFCD09954135
- Inchi： 1S/C25H23F3N4O2/c26-25(27,28)21-9-4-20(5-10-21)8-13-24-30-22(18-34-24)17-33-23-11-6-19(7-12-23)3-1-2-15-32-16-14-29-31-32/h4-14,16,18H,1-3,15,17H2/b13-8+
- InChI Key： ZTFBIUXIQYRUNT-MDWZMJQESA-N
- SMILES： FC(C1C=CC(=CC=1)/C=C/C1=NC(=CO1)COC1C=CC(=CC=1)CCCCN1C=CN=N1)(F)F

Computed Properties

Exact Mass: 468.17700
Monoisotopic Mass: 468.177311
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 34
Rotatable Bond Count: 10
Complexity: 620
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66
XLogP3: 5.4

Experimental Properties

Density: 1.25
Melting Point: 158.0 to 162.0 deg-C
Boiling Point: 620.9°C at 760 mmHg
Flash Point: 329.3°C
Refractive Index: 1.577
PSA: 65.97000
LogP: 6.05720

Mubritinib Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H320-H335
Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Mubritinib Pricemore >>

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